1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylic acid ethyl ester

• Molecular Formula: C12H10F3N3O2
• Molecular Weight: 285.22 g/mol
• IUPAC Name: ethyl 1-[5-(trifluoromethyl)pyridin-2-yl]pyrazole-4-carboxylate
• InChI: InChI=1S/C12H10F3N3O2/c1-2-20-11(19)8-5-17-18(7-8)10-4-3-9(6-16-10)12(13,14)15/h3-7H,2H2,1H3
• InChI Key: OQBXICSSSOOZQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1)C2=NC=C(C=C2)C(F)(F)F

Description

1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C12H10F3N3O2 and its molecular weight is 285.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Copper (I) iodide (2.87 g), tripotassium phosphate (15.89 g) and N,N′-dimethylethylenediamine (4.8 ml) were added to a solution of 1H-pyrazole-4-carboxylic acid ethyl ester (2.1 g) and 2-chloro-5-(trifluoromethyl)pyridine (3.26 g) in 1,4-dioxane (150 ml), and the mixture was stirred at 120° C. for three hours. After completion of the reaction, the reaction solution was cooled to room temperature, water was added therein and extracted with ethyl acetate three times. The organic layer was washed with water and saturated brine, dried over anhydrous sodium sulfate and concentrated. The resulting residue was purified with silica gel column chromatography (n-hexane/ethyl acetate) to give 1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylic acid ethyl ester (544 mg) as a white solid.